Cas no 899750-26-6 (7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899750-26-6
• MF: C₁₄H₁₀F₂N₂O₂S₂
• MW: 340.368207454681
• CID: 5486989
• Update Time: 2025-05-21

7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine, 7-fluoro-3-[[(4-fluorophenyl)methyl]thio]-, 1,1-dioxide
• 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C14H10F2N2O2S2/c15-10-3-1-9(2-4-10)8-21-14-17-12-6-5-11(16)7-13(12)22(19,20)18-14/h1-7H,8H2,(H,17,18)
• InChI Key： MLCKKELAVVIYEU-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(F)=CC=C2NC(SCC2=CC=C(F)C=C2)=N1

Additional information on 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

7-Fluoro-3-{(4-Fluorophenyl)Methylsulfanyl}-4H-1λ6,2,4-Benzothiadiazine-1,1-Dione: A Comprehensive Overview

The compound with CAS No 899750-26-6, known as 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzothiadiazine ring system with fluorine substituents and a methylsulfanyl group attached to the aromatic ring. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the potential of benzothiadiazines as scaffolds for drug discovery. The presence of fluorine atoms in the molecule is particularly significant, as fluorinated compounds often exhibit enhanced pharmacokinetic properties, including improved bioavailability and stability. The methylsulfanyl group further enhances the molecule's reactivity and selectivity in various biochemical environments. These attributes make 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione a promising candidate for further exploration in drug development.

One of the most recent advancements in understanding this compound involves its role in antitumor activity. Researchers have demonstrated that this molecule exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression. Furthermore, studies have shown that the compound can induce apoptosis in cancer cells by modulating key proteins such as Bcl-2 and caspase-3. These findings underscore its potential as a novel anticancer agent.

In addition to its antitumor properties, 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione has also been investigated for its anti-inflammatory effects. Experimental data indicate that the compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This anti-inflammatory activity is mediated through the suppression of NF-kB signaling pathways. Given the growing need for effective anti-inflammatory agents with fewer side effects, this compound represents a valuable lead for further research.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiadiazine ring system through sulfur-based cyclization reactions and the subsequent introduction of fluorine substituents via electrophilic aromatic substitution. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times compared to conventional methods.

From an analytical standpoint, 7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and HRMS (High Resolution Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound. Additionally, computational chemistry methods like DFT (Density Functional Theory) have been employed to study the electronic properties and reactivity of this molecule at the quantum mechanical level.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound through structural modifications. Efforts are being made to enhance its solubility and permeability without compromising its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate its progression toward preclinical trials.

In conclusion,7-fluoro-3-{(4-fluorophenyl)methylsulfanyl}-4H-1λ6,2,4-benzothiadiazine-1,1-dione stands out as a compelling candidate for drug development due to its unique chemical structure and diverse biological activities. With continued research and collaboration across disciplines,the full potential of this compound will likely be realized in addressing unmet medical needs.